Cas no 132560-18-0 (7-(3,3-diethoxypropyl)-1-methyl-3-(2-methylpropyl)-3,7-dihydro-1H-purine-2,6-dione)

• Product Name: 7-(3,3-diethoxypropyl)-1-methyl-3-(2-methylpropyl)-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 132560-18-0
• MF: C₁₇H₂₈N₄O₄
• MW: 352.428624153137
• CID: 1230598
• PubChem ID: 3076835
• Update Time: 2025-04-20

7-(3,3-diethoxypropyl)-1-methyl-3-(2-methylpropyl)-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(3,3-diethoxypropyl)-1-methyl-3-(2-methylpropyl)-3,7-dihydro-1H-purine-2,6-dione
• 7-(3,3-diethoxypropyl)-1-methyl-3-(2-methylpropyl)purine-2,6-dione
• DTXSID70157636
• 132560-18-0
• BRN 4207425
• 1H-Purine-7-propionaldehyde, 2,3,6,7-tetrahydro-2,6-dioxo-3-isobutyl-1-methyl-, diethyl acetal
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(3,3-diethoxypropyl)-1-methyl-3-(2-methylpropyl)-

• Inchi： 1S/C17H28N4O4/c1-6-24-13(25-7-2)8-9-20-11-18-15-14(20)16(22)19(5)17(23)21(15)10-12(3)4/h11-13H,6-10H2,1-5H3
• InChI Key： ARCIHEHQHLFENI-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C=NC2=C1C(N(C)C(N2CC(C)C)=O)=O)OCC

Computed Properties

• Exact Mass: 352.21124
• Monoisotopic Mass: 352.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 518.3°C at 760 mmHg
• Flash Point: 267.3°C
• Refractive Index: 1.564
• PSA: 76.9